Cas no 71590-08-4 (3-Methoxy-5-(methoxycarbonyl)benzoic acid)

• Product Name: 3-Methoxy-5-(methoxycarbonyl)benzoic acid
• CAS No: 71590-08-4
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• MDL: MFCD03840746
• CID: 548337
• PubChem ID: 40424311
• Update Time: 2025-04-19

3-Methoxy-5-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-(methoxycarbonyl)benzoic acid
• 1,3-Benzenedicarboxylicacid, 5-methoxy-, 1-methyl ester
• methyl 3-(hydroxymethyl)-5-methoxybenzoate
• Methyl 5-methoxy-isophthalate
• 3-(methyloxy)-5-[(methyloxy)carbonyl]benzoic acid
• 3-METHOXYCARBONYL-5-METHOXYBENZOIC ACID
• 5-methoxyisophthalic acid monomethyl ester
• 3-methoxy-5-methoxycarbonylbenzoic acid
• AC-12330
• CS-0097862
• EN300-767921
• BS-17400
• PMYOJVWSJTZGDJ-UHFFFAOYSA-N
• F11490
• 5-methoxy-isophthalic acid monomethyl ester
• METHYL 5-METHOXYISOPHTHALATE
• MFCD03840746
• A1-02226
• SCHEMBL56890
• 3-((2-(pyridin-3-yl)-1h-benzo[d]imidazol-1-yl)methyl)benzonitrile
• WCA59008
• A866412
• 71590-08-4
• AKOS015960827
• SY026766

• MDL： MFCD03840746
• Inchi： 1S/C10H10O5/c1-14-8-4-6(9(11)12)3-7(5-8)10(13)15-2/h3-5H,1-2H3,(H,11,12)
• InChI Key： PMYOJVWSJTZGDJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 210.05300
• Monoisotopic Mass: 209.04499838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.282
• Boiling Point: 272.2℃ at 760 mmHg
• Flash Point: 153.7°C
• Refractive Index: 1.542
• PSA: 72.83000
• LogP: 1.18000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives